Cas no 80026-13-7 (BENZENAMINE, 4-BROMO-2-CHLORO-3-METHYL-)

• Product name: BENZENAMINE, 4-BROMO-2-CHLORO-3-METHYL-
• CAS No: 80026-13-7
• MF: C₇H₇NClBr
• MW: 220.494
• MDL: MFCD30478267
• CID: 3359368
• PubChem ID: 12953012

BENZENAMINE, 4-BROMO-2-CHLORO-3-METHYL- Chemical and Physical Properties

Names and Identifiers

• BENZENAMINE, 4-BROMO-2-CHLORO-3-METHYL-
• 2-chloro-3-methyl-4-bromoaniline
• 4-Bromo-2-chloro-3-methylaniline
• 4-Bromo-2-chloro-3-methyl-phenylamine
• E72722
• BS-32821
• SCHEMBL10989330
• 80026-13-7
• SY265316
• MFCD30478267

• MDL： MFCD30478267
• Inchi： InChI=1S/C7H7BrClN/c1-4-5(8)2-3-6(10)7(4)9/h2-3H,10H2,1H3
• InChI Key： DVANUDQKFCIAGT-UHFFFAOYSA-N
• SMILES： CC1=C(C=CC(=C1Cl)N)Br

Computed Properties

• Exact Mass: 218.94504g/mol
• Monoisotopic Mass: 218.94504g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų
• XLogP3: 2.9